Cas no 1401666-32-7 ([(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester)

• Product Name: [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester
• CAS No: 1401666-32-7
• MF: C₂₁H₃₃N₃O₃
• MW: 375.505025625229
• CID: 2159736
• Update Time: 2025-05-23

[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-((s)-2-amino-3-methyl-butyryl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester
• Benzyl ((S)-1-((S)-2-amino-3-methylbutanoyl)piperidin-3-yl)(isopropyl)carbamate
• AM97708
• [(S)-1-((S)-2-Amino-3-methylbutyryl)piperidin-3-yl]isopropylcarbamic acid benzyl ester
• [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester

• Inchi： 1S/C21H33N3O3/c1-15(2)19(22)20(25)23-12-8-11-18(13-23)24(16(3)4)21(26)27-14-17-9-6-5-7-10-17/h5-7,9-10,15-16,18-19H,8,11-14,22H2,1-4H3/t18-,19-/m0/s1
• InChI Key： BOFIHMGPFQAFSH-OALUTQOASA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCC[C@@H](C1)N(C(=O)OCC1C=CC=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 489
• Topological Polar Surface Area: 75.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester

Compound CAS No. 1401666-32-7: [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester

The compound with CAS No. 1401666-32-7, known as [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound belongs to the class of carbamic acid esters, which are widely studied for their role in various biological processes and therapeutic applications.

Structural Analysis: The molecule features a piperidine ring, a six-membered cyclic amine, which is substituted at the 3-position by an isopropyl group and at the 1-position by a carbamic acid benzyl ester group. The stereochemistry of the compound is specified as (S) configuration at both the piperidine nitrogen and the amino acid-derived side chain, indicating a high degree of structural complexity and potential for enantioselective interactions in biological systems.

Synthesis and Applications: Recent studies have highlighted the importance of such compounds in the development of peptide-based drugs. The presence of an amino acid derivative (2-amino-3-methylbutyryl) suggests that this compound may act as a precursor or intermediate in peptide synthesis. Additionally, the benzyl ester group is commonly used in protecting groups during peptide synthesis, underscoring its role in medicinal chemistry applications.

Biological Activity: Emerging research indicates that compounds with similar structures exhibit promising bioactivity, particularly in modulating enzyme activity or serving as ligands for various receptors. The stereochemistry of the compound plays a crucial role in determining its biological activity, as it influences molecular recognition and binding affinity.

Latest Research Insights: Recent advancements in computational chemistry have enabled detailed modeling of this compound's interactions with biological targets. For instance, molecular docking studies have revealed potential binding modes with proteases and other enzymes, suggesting its potential as a lead compound for drug discovery.

Conclusion: The compound [(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-isopropyl-carbamic acid benzyl ester (CAS No. 1401666-32-7) represents a valuable addition to the arsenal of tools available for medicinal chemists. Its unique structure and stereochemical properties make it a promising candidate for further exploration in drug development and peptide synthesis.